N-[(4-bromophenyl)(phenyl)methyl]-4-fluorobenzamide

• IUPAC Name: N-[(4-bromophenyl)-phenylmethyl]-4-fluorobenzamide
• InChI: InChI=1S/C20H15BrFNO/c21-17-10-6-15(7-11-17)19(14-4-2-1-3-5-14)23-20(24)16-8-12-18(22)13-9-16/h1-13,19H,(H,23,24)
• InChI Key: GCNCEGAAUPGRFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=C(C=C2)Br)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H15BrFNO
• Molecular Weight: 384.2 g/mol

Description

N-[(4-bromophenyl)(phenyl)methyl]-4-fluorobenzamide, also known as BFB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BFB is a white crystalline powder that has a molecular formula of C20H15BrFNO and a molecular weight of 394.24 g/mol.

Mechanism of Action

N-[(4-bromophenyl)(phenyl)methyl]-4-fluorobenzamide works by binding to amyloid fibrils and inducing fluorescence, which allows for their detection. The mechanism of action of N-[(4-bromophenyl)(phenyl)methyl]-4-fluorobenzamide involves the formation of a complex between the compound and the amyloid fibrils, which results in a change in the electronic properties of the compound, leading to fluorescence.
Biochemical and Physiological Effects:
N-[(4-bromophenyl)(phenyl)methyl]-4-fluorobenzamide has been shown to have minimal effects on biochemical and physiological processes in vitro. However, more research is needed to determine its effects in vivo.

Advantages and Limitations for Lab Experiments

N-[(4-bromophenyl)(phenyl)methyl]-4-fluorobenzamide has several advantages for use in lab experiments, including its high sensitivity and specificity for detecting amyloid fibrils. However, its limitations include its potential toxicity and the need for specialized equipment for its detection.

Future Directions

There are several future directions for the research of N-[(4-bromophenyl)(phenyl)methyl]-4-fluorobenzamide, including the development of new methods for synthesizing the compound, the investigation of its potential applications in other fields, such as drug discovery, and the study of its effects in vivo. Additionally, the development of new fluorescent probes based on N-[(4-bromophenyl)(phenyl)methyl]-4-fluorobenzamide could lead to the development of new diagnostic tools for neurodegenerative diseases.

Scientific Research Applications

N-[(4-bromophenyl)(phenyl)methyl]-4-fluorobenzamide has been extensively studied for its potential applications in scientific research. One of the most significant applications of N-[(4-bromophenyl)(phenyl)methyl]-4-fluorobenzamide is its use as a fluorescent probe for detecting amyloid fibrils, which are associated with various neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-[(4-bromophenyl)(phenyl)methyl]-4-fluorobenzamide has also been used as a tool for studying protein-ligand interactions.